Cas no 7520-72-1 (2-Propenenitrile,3-(3,4-dimethoxyphenyl)-2-(methoxymethyl)-)

• Product Name: 2-Propenenitrile,3-(3,4-dimethoxyphenyl)-2-(methoxymethyl)-
• CAS No: 7520-72-1
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 573899
• PubChem ID: 111305
• Update Time: 2025-04-19

2-Propenenitrile,3-(3,4-dimethoxyphenyl)-2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile,3-(3,4-dimethoxyphenyl)-2-(methoxymethyl)-
• 3-(3,4-dimethoxyphenyl)-2-(methoxymethyl)acrylonitrile
• (2E)-3-(3,4-dimethoxyphenyl)-2-(methoxymethyl)prop-2-enenitrile
• SCHEMBL10489966
• EINECS 231-379-2
• 7520-72-1

• Inchi： 1S/C13H15NO3/c1-15-9-11(8-14)6-10-4-5-12(16-2)13(7-10)17-3/h4-7H,9H2,1-3H3/b11-6+
• InChI Key： ITWADOIIIDKDET-IZZDOVSWSA-N
• SMILES： O(C)C1=C(C=CC(/C=C(\C#N)/COC)=C1)OC

Computed Properties

• Exact Mass: 233.10525
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• PSA: 51.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes